Cas no 933688-74-5 ((6-chloro-1-methyl-1H-indol-3-yl)methanamine)

• Product Name: (6-chloro-1-methyl-1H-indol-3-yl)methanamine
• CAS No: 933688-74-5
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• CID: 6130892
• PubChem ID: 33784392
• Update Time: 2025-07-27

(6-chloro-1-methyl-1H-indol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (6-chloro-1-methyl-1H-indol-3-yl)methanamine
• 1H-Indole-3-methanamine, 6-chloro-1-methyl-
• EN300-1965664
• 933688-74-5
• AKOS006317850

• Inchi： 1S/C10H11ClN2/c1-13-6-7(5-12)9-3-2-8(11)4-10(9)13/h2-4,6H,5,12H2,1H3
• InChI Key： WOFGOFDHAANSRI-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC(Cl)=C2)C(CN)=C1

Computed Properties

• Exact Mass: 194.0610761g/mol
• Monoisotopic Mass: 194.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 31Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 353.4±27.0 °C(Predicted)
• pka: 9.52±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on (6-chloro-1-methyl-1H-indol-3-yl)methanamine

Recent Advances in the Study of (6-chloro-1-methyl-1H-indol-3-yl)methanamine (CAS: 933688-74-5)

The compound (6-chloro-1-methyl-1H-indol-3-yl)methanamine (CAS: 933688-74-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This indole derivative, characterized by its chloro and methylamine substituents, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and as a precursor in the synthesis of bioactive molecules. Recent studies have explored its pharmacological properties, synthetic pathways, and potential applications in drug discovery, making it a compound of considerable interest to researchers.

One of the key areas of investigation has been the role of (6-chloro-1-methyl-1H-indol-3-yl)methanamine in the central nervous system (CNS). Preliminary research indicates that this compound may interact with serotonin receptors, which are critical targets for treating mood disorders such as depression and anxiety. Its structural similarity to endogenous indoleamines, such as serotonin, suggests potential as a scaffold for developing novel psychotropic agents. Recent in vitro studies have demonstrated its affinity for specific serotonin receptor subtypes, though further in vivo validation is required to confirm its therapeutic utility.

In addition to its CNS applications, (6-chloro-1-methyl-1H-indol-3-yl)methanamine has been investigated for its potential in antimicrobial and anticancer research. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy against certain Gram-positive bacterial strains, possibly due to its ability to disrupt cell membrane integrity. Furthermore, derivatives of this compound have shown cytotoxic effects against specific cancer cell lines, suggesting a role in oncology drug development. These findings underscore the versatility of this molecule and its potential as a multifunctional pharmacophore.

The synthetic accessibility of (6-chloro-1-methyl-1H-indol-3-yl)methanamine has also been a focus of recent research. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient and scalable production of this compound and its derivatives. These synthetic improvements are critical for facilitating further pharmacological studies and potential commercialization. Researchers have also explored its use as a building block in the synthesis of complex heterocyclic compounds, expanding its utility in medicinal chemistry.

Despite these promising developments, challenges remain in the clinical translation of (6-chloro-1-methyl-1H-indol-3-yl)methanamine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Recent efforts have focused on structural optimization to enhance its pharmacokinetic properties while retaining its biological activity. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate progress in this area.

In conclusion, (6-chloro-1-methyl-1H-indol-3-yl)methanamine (CAS: 933688-74-5) represents a compelling case study in the intersection of chemical biology and drug discovery. Its diverse pharmacological profile, coupled with advances in synthetic chemistry, positions it as a valuable candidate for further investigation. Future research should prioritize elucidating its mechanisms of action, optimizing its therapeutic index, and exploring its potential in combination therapies. As the field progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.